Cas no 1081778-33-7 (3-Chloro-1,1-dimethoxy-2-methylpropane)

• Product Name: 3-Chloro-1,1-dimethoxy-2-methylpropane
• CAS No: 1081778-33-7
• MF: C₆H₁₃ClO₂
• MW: 152.619221448898
• CID: 2084974
• Update Time: 2025-06-15

3-Chloro-1,1-dimethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1,1-dimethoxy-2-methylpropane

• Inchi： 1S/C6H13ClO2/c1-5(4-7)6(8-2)9-3/h5-6H,4H2,1-3H3
• InChI Key： GCUUOZXGWUTXLU-UHFFFAOYSA-N
• SMILES： ClCC(C)C(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 64.099
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-Chloro-1,1-dimethoxy-2-methylpropane

Research Briefing on 3-Chloro-1,1-dimethoxy-2-methylpropane (CAS: 1081778-33-7) in Chemical Biology and Pharmaceutical Applications

3-Chloro-1,1-dimethoxy-2-methylpropane (CAS: 1081778-33-7) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its chloro and dimethoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

One of the most notable advancements involving 3-Chloro-1,1-dimethoxy-2-methylpropane is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their dysregulation is associated with diseases such as HIV, hepatitis C, and certain cancers. Researchers have utilized this compound to develop inhibitors that selectively target viral proteases, thereby disrupting viral replication. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-Chloro-1,1-dimethoxy-2-methylpropane in inhibiting the main protease of SARS-CoV-2, offering a potential avenue for COVID-19 therapeutics.

In addition to its applications in antiviral drug development, 3-Chloro-1,1-dimethoxy-2-methylpropane has been explored as a building block for the synthesis of small-molecule modulators of immune responses. Recent research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound can be functionalized to produce agonists of toll-like receptors (TLRs), which are pivotal in innate immunity. These findings suggest potential applications in vaccine adjuvants and immunotherapies for autoimmune diseases.

The chemical stability and reactivity of 3-Chloro-1,1-dimethoxy-2-methylpropane have also made it a valuable tool in medicinal chemistry. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse pharmacophores, enabling the creation of libraries of compounds for high-throughput screening. A 2022 study in ACS Chemical Biology utilized this compound to generate a series of analogs with varying biological activities, leading to the identification of a promising lead compound for the treatment of multidrug-resistant bacterial infections.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 3-Chloro-1,1-dimethoxy-2-methylpropane-based therapeutics. Recent efforts have focused on improving the yield and purity of this compound through advanced catalytic methods. For instance, a 2023 report in Organic Process Research & Development described a novel palladium-catalyzed approach that significantly enhances the efficiency of its production, addressing previous limitations in large-scale manufacturing.

In conclusion, 3-Chloro-1,1-dimethoxy-2-methylpropane (CAS: 1081778-33-7) represents a critical intermediate in modern drug discovery and chemical biology. Its versatility in synthesizing bioactive molecules, coupled with recent advancements in its application and production, underscores its importance in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.